Cas no 2155854-99-0 (1-bromo-2-methyl-3-(trifluoromethoxy)benzene)

• Product Name: 1-bromo-2-methyl-3-(trifluoromethoxy)benzene
• CAS No: 2155854-99-0
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 6138536
• PubChem ID: 69547550
• Update Time: 2025-06-12

1-bromo-2-methyl-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methyl-3-(trifluoromethoxy)benzene
• Benzene, 1-bromo-2-methyl-3-(trifluoromethoxy)-
• 2155854-99-0
• LQVSJNJHFKGLEH-UHFFFAOYSA-N
• starbld0014049
• 1-Bromo-2-methyl-3-(trifluoromethoxy)-benzene
• SCHEMBL5733587
• EN300-1086851

• Inchi： 1S/C8H6BrF3O/c1-5-6(9)3-2-4-7(5)13-8(10,11)12/h2-4H,1H3
• InChI Key： LQVSJNJHFKGLEH-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(OC(F)(F)F)=C1C

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 182.1±35.0 °C(Predicted)

Additional information on 1-bromo-2-methyl-3-(trifluoromethoxy)benzene

Introduction to 1-Bromo-2-Methyl-3-(Trifluoromethoxy)benzene (CAS No. 2155854-99-0)

1-Bromo-2-methyl-3-(trifluoromethoxy)benzene (CAS No. 2155854-99-0) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound features a bromine atom, a methyl group, and a trifluoromethoxy group attached to a benzene ring, providing it with a diverse range of chemical properties and reactivity profiles.

The presence of the bromine atom in 1-bromo-2-methyl-3-(trifluoromethoxy)benzene makes it an excellent leaving group, facilitating its use in substitution reactions. The bromine can be readily replaced by other functional groups, such as amines, alcohols, or thiols, through nucleophilic substitution reactions. This property is particularly useful in the synthesis of complex molecules where specific functional groups are required at precise positions.

The methyl group in the compound adds steric bulk and influences the electronic properties of the molecule. This can affect the reactivity and selectivity of the compound in various chemical transformations. For example, the methyl group can direct electrophilic aromatic substitution reactions to specific positions on the benzene ring, enhancing the regioselectivity of the reaction.

The trifluoromethoxy group (OCF₃) is a highly electronegative and lipophilic functional group that imparts unique properties to the molecule. It can significantly influence the biological activity and pharmacokinetics of compounds containing it. The trifluoromethoxy group is known to enhance the metabolic stability and improve the binding affinity of molecules to their biological targets, making it a valuable moiety in drug design.

1-Bromo-2-methyl-3-(trifluoromethoxy)benzene has found applications in various fields, including medicinal chemistry and materials science. In medicinal chemistry, this compound serves as a key intermediate in the synthesis of drugs targeting specific diseases. For instance, recent studies have explored its use in the development of novel antiviral agents and anticancer drugs. The trifluoromethoxy group has been shown to enhance the potency and selectivity of these compounds, making them more effective against their targets.

In materials science, 1-bromo-2-methyl-3-(trifluoromethoxy)benzene is used as a building block for synthesizing advanced materials with unique properties. The combination of its bromine atom and trifluoromethoxy group allows for precise control over the molecular architecture, enabling the creation of materials with tailored physical and chemical characteristics. These materials have potential applications in areas such as electronics, coatings, and polymers.

The synthesis of 1-bromo-2-methyl-3-(trifluoromethoxy)benzene typically involves several steps, starting from readily available starting materials. One common synthetic route involves the bromination of 2-methyl-3-(trifluoromethoxy)toluene followed by further functionalization steps. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In recent years, there has been significant interest in developing more sustainable and environmentally friendly methods for synthesizing organic compounds like 1-bromo-2-methyl-3-(trifluoromethoxy)benzene. Green chemistry principles have led to the exploration of alternative solvents, catalysts, and reaction conditions that minimize waste and reduce environmental impact. For example, using microwave-assisted synthesis or catalytic systems can significantly improve reaction efficiency and reduce energy consumption.

The safety and handling of 1-bromo-2-methyl-3-(trifluoromethoxy)benzene are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 1-bromo-2-methyl-3-(trifluoromethoxy)benzene (CAS No. 2155854-99-0) is a valuable organic compound with a wide range of applications in both research and industry. Its unique combination of functional groups makes it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to explore new uses for this compound, highlighting its significance in modern chemistry.